N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide

• IUPAC Name: N-(2,1,3-benzothiadiazol-4-yl)-2-(6-oxo-4-propan-2-ylpyrimidin-1-yl)acetamide
• InChI: InChI=1S/C15H15N5O2S/c1-9(2)12-6-14(22)20(8-16-12)7-13(21)17-10-4-3-5-11-15(10)19-23-18-11/h3-6,8-9H,7H2,1-2H3,(H,17,21)
• InChI Key: ZAJCIRYWXVAVKM-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C1=CC(=O)N(C=N1)CC(=O)NC2=CC=CC3=NSN=C32
• Molecular Formula: C15H15N5O2S
• Molecular Weight: 329.4 g/mol

Description

N-(benzo[c][1,2,5]thiadiazol-4-yl)-2-(4-isopropyl-6-oxopyrimidin-1(6H)-yl)acetamide is a useful research compound. Its molecular formula is C15H15N5O2S and its molecular weight is 329.38. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compound Synthesis

Studies have demonstrated the versatility of thiadiazole-based compounds in synthesizing a wide range of heterocycles. These compounds, including various N-(benzo[c][1,2,5]thiadiazol-4-yl) derivatives, serve as precursors for creating pyrrole, pyridine, coumarin, thiazole, and other heterocyclic structures. Their applications span from exploring new chemical entities to assessing insecticidal properties, as seen in research against pests like the cotton leafworm, Spodoptera littoralis (Fadda et al., 2017).

Antimicrobial and Antitumor Applications

Compounds featuring the thiadiazol moiety, akin to the one , have shown potential in antimicrobial and antitumor activities. The synthesis of novel derivatives and their biological evaluation underline the therapeutic promise of these compounds, particularly in combating microbial resistance and tumor cell proliferation (Yu et al., 2014), (Yurttaş et al., 2015).

Pharmacological Potential

The benzothiazole and thiadiazole frameworks have been leveraged to design compounds with significant pharmacological properties. This includes the exploration of their analgesic, anti-inflammatory, and anticancer activities. Research indicates that modifications to these core structures can lead to potent biological agents with diverse therapeutic applications (Ghule et al., 2013), (Kaplancıklı et al., 2012).

Chemical Synthesis and Characterization

Research on N-(benzo[c][1,2,5]thiadiazol-4-yl) derivatives often focuses on their synthesis and structural characterization. These studies provide insight into the chemical behavior of these compounds and their potential as intermediates for further chemical transformations (Janardhan et al., 2014).